Cas no 3769-42-4 (1,3-Dibenzyloxybenzene)

1,3-Dibenzyloxybenzene is a benzyl-protected derivative of resorcinol, characterized by its stable aromatic ether linkages. This compound is commonly employed as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty polymers. Its key advantages include high purity, thermal stability, and resistance to hydrolysis under mild conditions, making it suitable for controlled functionalization reactions. The benzyloxy groups provide selective deprotection opportunities, enabling precise modification of the resorcinol backbone. Additionally, its crystalline nature facilitates handling and storage. 1,3-Dibenzyloxybenzene is valued for its versatility in constructing complex molecular architectures while maintaining consistent reactivity.
1,3-Dibenzyloxybenzene structure
1,3-Dibenzyloxybenzene structure
Product Name:1,3-Dibenzyloxybenzene
CAS No:3769-42-4
MF:C20H18O2
MW:290.355725765228
MDL:MFCD00690156
CID:44475
PubChem ID:87564997
Update Time:2025-05-28

1,3-Dibenzyloxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dibenzyloxybenzene
    • 1,3-bis(phenylmethoxy)benzene
    • 1,3-Bis(benzyloxy)benzene
    • Resorcinol Dibenzyl Ether
    • Benzene,m-bis(benzyloxy)- (6CI,7CI,8CI)
    • CBMicro_022707
    • 1,3-Bis-benzyloxy-benzene
    • Oprea1_757347
    • Oprea1_212370
    • ghl.PD_Mitscher_leg0.774
    • RESHZVQZWMQUMB-UHFFFAOYSA-
    • Benzene,1,3-bis(phenylmethoxy)-
    • VZ20548
    • FCH2712244
    • ZB016059
    • BAS 00397282
    • A823831
    • 3769-42-4
    • BIM-0022587.P001
    • FT-0600533
    • AC-27874
    • InChI=1/C20H18O2/c1-3-8-17(9-4-1)15-21-19-12-7-13-20(14-19)22-16-18-10-5-2-6-11-18/h1-14H,15-16H2
    • AMY28003
    • DTXSID80362173
    • SY055006
    • C13868
    • B2129
    • SCHEMBL1268719
    • AKOS000746330
    • MFCD00690156
    • CCG-9550
    • CS-0186292
    • DB-005631
    • MDL： MFCD00690156
    • Inchi： 1S/C20H18O2/c1-3-8-17(9-4-1)15-21-19-12-7-13-20(14-19)22-16-18-10-5-2-6-11-18/h1-14H,15-16H2
    • InChI Key： RESHZVQZWMQUMB-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=C(C=1)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 290.13100
  • Monoisotopic Mass: 290.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.3
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 71.0 to 76.0 deg-C
  • Boiling Point: 440.3±25.0 °C at 760 mmHg
  • Flash Point: 172.6±22.7 °C
  • PSA: 18.46000
  • LogP: 4.84460
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,3-Dibenzyloxybenzene Security Information

1,3-Dibenzyloxybenzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,3-Dibenzyloxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D448813-250mg
1,3-Dibenzyloxybenzene
 3769-42-4
250mg
 $ 50.00 2022-06-05
TRC
D448813-500mg
1,3-Dibenzyloxybenzene
 3769-42-4
500mg
 $ 65.00 2022-06-05
TRC
D448813-2.5g
1,3-Dibenzyloxybenzene
 3769-42-4
2.5g
 $ 95.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D869204-5g
1,3-Dibenzyloxybenzene
 3769-42-4 96%
5g
 321.30 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
XN208-5g
1,3-Dibenzyloxybenzene
 3769-42-4 96.0%(GC)
5g
 ￥432.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
XN208-1g
1,3-Dibenzyloxybenzene
 3769-42-4 96.0%(GC)
1g
 ￥144.0 2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B2129-25G
1,3-Dibenzyloxybenzene
 3769-42-4 >96.0%(GC)
25g
 ¥590.00 2024-04-16
abcr
AB171282-25 g
1,3-Dibenzyloxybenzene, 95%; .
 3769-42-4 95%
25g
 €180.40 2023-05-07
eNovation Chemicals LLC
Y1245147-1g
1,3-Dibenzyloxybenzene
 3769-42-4 98%
1g
 $60 2024-06-07
eNovation Chemicals LLC
Y1245147-5g
1,3-Dibenzyloxybenzene
 3769-42-4 98%
5g
 $85 2024-06-07

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